Cas no 1249407-63-3 (4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine)

• Product Name: 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine
• CAS No: 1249407-63-3
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• MDL: MFCD16076045
• CID: 5158039
• PubChem ID: 61684355
• Update Time: 2026-03-04

4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-([(4-METHOXYPHENYL)SULFANYL]METHYL)PIPERIDINE
• 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine
• 4-(((4-Methoxyphenyl)thio)methyl)piperidine
• Piperidine, 4-[[(4-methoxyphenyl)thio]methyl]-

• MDL： MFCD16076045
• Inchi： 1S/C13H19NOS/c1-15-12-2-4-13(5-3-12)16-10-11-6-8-14-9-7-11/h2-5,11,14H,6-10H2,1H3
• InChI Key： BQVKSTUVGRNEJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6

Additional information on 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

Research Briefing on 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine (CAS: 1249407-63-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine (CAS: 1249407-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine as a versatile intermediate in the synthesis of novel pharmacophores. Its piperidine core, coupled with the 4-methoxyphenylsulfanyl moiety, offers a scaffold for modulating interactions with biological targets, particularly in the central nervous system (CNS). Research published in the Journal of Medicinal Chemistry (2023) demonstrates its efficacy as a precursor for dopamine receptor modulators, with potential applications in neurodegenerative diseases.

In vitro and in vivo studies have elucidated the compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine exhibit promising binding affinities to σ-1 and σ-2 receptors, suggesting utility in neuropathic pain management and oncology. The CAS number 1249407-63-3 has been pivotal in tracking these advancements across patent literature and regulatory filings.

From a synthetic chemistry perspective, novel routes to 4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine have been optimized for scalability and purity. Green chemistry approaches, such as catalytic C-S bond formation, have reduced the environmental impact of its production while maintaining yields >85% (Organic Process Research & Development, 2023). These improvements are critical for its adoption in industrial-scale pharmaceutical manufacturing.

Ongoing clinical investigations are exploring its derivatives as potential treatments for multiple sclerosis and glioblastoma, with Phase I trials showing favorable safety profiles. The molecule's ability to serve as a bioisostere for traditional arylpiperazines further expands its therapeutic potential. Future research directions include computational modeling of its interactions with G-protein-coupled receptors and development of radiolabeled analogs for diagnostic imaging.